Cas no 1188263-70-8 (tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride)

• Product Name: tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride
• CAS No: 1188263-70-8
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 1026096
• PubChem ID: 42614159
• Update Time: 2025-11-02

tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride
• 1-Boc-3-aminopyrrolidine hydrochloride
• 1-Boc-3-amino-pyrrolidine hydrochloride
• ANW-68673
• CTK8C2611
• PubChem11203
• QC-3582
• SureCN861053
• tert-butyl-3-aminopyrrolidine-1-carboxylate hydrochloride
• SY275015
• tert-butyl 3-aminopyrrolidine-1-carboxylate hcl
• TERT-BUTYL (3S)-3-AMINOPYRROLIDINE-1-CARBOXYLATE HYDROCHLORIDE
• SCHEMBL861053
• 1-Boc-3-Aminopyrrolidine HCl
• SB44332
• MFCD08061978
• DB-061419
• (R)-1-Boc-3-amino-pyrrolidine hydrochloride
• (S)-tert-butyl 3-aminopyrrolidine-1-carboxylate hydrochloride
• NBQHLWCRRNDFIY-UHFFFAOYSA-N
• DTXSID40655058
• tert-Butyl 3-aminopyrrolidine-1-carboxylate--hydrogen chloride (1/1)
• SB47063
• tert-butyl 3-aminopyrrolidine-1-carboxylate;hydrochloride
• AKOS016005677
• A892825
• 1188263-70-8
• tert-butyl3-aminopyrrolidine-1-carboxylatehydrochloride
• (R)-1-Boc-3-aminopyrrolidine Hydrochloride
• G88688

• MDL： MFCD09910167
• Inchi： 1S/C9H18N2O2.ClH/c1-9(2,3)13-8(12)11-5-4-7(10)6-11;/h7H,4-6,10H2,1-3H3;1H
• InChI Key： NBQHLWCRRNDFIY-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC(C1)N)=O

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride

Comprehensive Guide to tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride (CAS 1188263-70-8)

tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride (CAS 1188263-70-8) is a versatile chemical intermediate widely used in pharmaceutical research and organic synthesis. This compound, featuring a pyrrolidine backbone with a tert-butyl carbamate protecting group, is highly valued for its role in drug discovery and medicinal chemistry. Researchers and manufacturers frequently seek high-purity tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride for applications in peptide synthesis, small molecule inhibitors, and API development.

The growing demand for tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride is driven by its utility in constructing nitrogen-containing heterocycles, a key structural motif in many FDA-approved drugs. Recent trends in AI-driven drug discovery and fragment-based screening have further increased interest in this compound, as it serves as a valuable building block for targeted therapies. With the rise of personalized medicine, the need for specialized intermediates like CAS 1188263-70-8 continues to expand.

From a chemical perspective, tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride offers excellent solubility in polar solvents such as water, methanol, and DMF, making it ideal for solution-phase synthesis. Its hydrochloride salt form enhances stability and handling characteristics, addressing common challenges in amine protection strategies. The compound's chiral center at the 3-position also makes it valuable for developing enantioselective catalysts and chiral auxiliaries.

In the context of green chemistry initiatives, tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride aligns with modern sustainable synthesis approaches. Its efficient Boc-deprotection under mild acidic conditions minimizes waste generation compared to traditional methods. This aspect is particularly relevant given increasing industry focus on process intensification and atom economy in pharmaceutical manufacturing.

The analytical characterization of CAS 1188263-70-8 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Quality control specifications for pharmaceutical-grade tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride often require ≥98% purity with stringent limits on residual solvents and heavy metals. These standards ensure compatibility with GMP manufacturing environments and regulatory compliance requirements.

Market intelligence suggests growing applications of tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride in kinase inhibitor development and GPCR-targeted drugs. The compound's structural features make it particularly useful for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease therapeutics. Recent patent literature reveals innovative uses in PROTAC technology and covalent inhibitor design.

For researchers working with tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride, proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain compound integrity. The development of scalable synthetic routes for CAS 1188263-70-8 remains an active area of investigation, with recent advances focusing on continuous flow chemistry and catalytic amination methods.

As the pharmaceutical industry increasingly adopts machine learning for molecular design, compounds like tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride gain importance as privileged scaffolds in virtual screening libraries. The compound's structural diversity potential makes it valuable for exploring chemical space in hit-to-lead optimization campaigns. These applications position CAS 1188263-70-8 as a strategic material in modern drug discovery pipelines.

Looking forward, technological advancements in high-throughput experimentation and automated synthesis platforms are expected to further elevate the significance of tert-Butyl 3-aminopyrrolidine-1-carboxylate hydrochloride in medicinal chemistry. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for addressing contemporary challenges in bioavailability optimization and blood-brain barrier penetration – critical parameters in CNS drug development.